Cas no 2680586-74-5 (5,5-dimethyl-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-2-carboxylic acid)

• Product Name: 5,5-dimethyl-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-2-carboxylic acid
• CAS No: 2680586-74-5
• MF: C₁₁H₁₇NO₄
• MW: 227.2569835186
• CID: 5647248
• PubChem ID: 165910106
• Update Time: 2025-06-21

5,5-dimethyl-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5,5-dimethyl-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-2-carboxylic acid
• 2680586-74-5
• EN300-28275007
• 5,5-dimethyl-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-2-carboxylic acid

• Inchi： 1S/C11H17NO4/c1-4-7-16-10(15)12-8(9(13)14)5-6-11(12,2)3/h4,8H,1,5-7H2,2-3H3,(H,13,14)
• InChI Key： BHFTURHJHKBOTN-UHFFFAOYSA-N
• SMILES： O(CC=C)C(N1C(C(=O)O)CCC1(C)C)=O

Computed Properties

• Exact Mass: 227.11575802g/mol
• Monoisotopic Mass: 227.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 66.8Ų

Additional information on 5,5-dimethyl-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-2-carboxylic acid

Comprehensive Overview of 5,5-dimethyl-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-2-carboxylic acid (CAS No. 2680586-74-5)

The compound 5,5-dimethyl-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-2-carboxylic acid (CAS No. 2680586-74-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the pyrrolidine-2-carboxylic acid backbone and the prop-2-en-1-yloxy carbonyl group, make it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, especially for targeting enzymes and receptors involved in metabolic disorders and inflammation.

In recent years, the demand for custom synthesis intermediates like 5,5-dimethyl-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-2-carboxylic acid has surged due to advancements in high-throughput screening and combinatorial chemistry. This compound’s stereochemical purity and functional group compatibility align with the growing focus on precision medicine and green chemistry. Its CAS No. 2680586-74-5 is frequently queried in databases by scientists exploring peptide mimetics and small molecule inhibitors.

One of the trending topics in organic synthesis is the development of sustainable catalysts and mild reaction conditions. The allyloxy carbonyl protecting group in this compound offers advantages for orthogonal deprotection strategies, a technique widely discussed in click chemistry forums. Additionally, its dimethyl-substituted pyrrolidine core is relevant to studies on conformational rigidity, a key factor in optimizing drug bioavailability.

From an industrial perspective, 5,5-dimethyl-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-2-carboxylic acid is often highlighted in patents related to prodrug design and bioconjugation. Its carboxylic acid functionality enables facile derivatization, making it a candidate for linker chemistry in antibody-drug conjugates (ADCs), a hot topic in cancer therapeutics. The compound’s CAS No. 2680586-74-5 is also associated with queries about scalable synthetic routes and cost-effective purification methods.

Environmental considerations are another critical aspect. The compound’s potential for biodegradable derivatives aligns with the EPA’s green chemistry principles, a frequent search term among environmentally conscious researchers. Its low toxicity profile (as inferred from structural analogs) further supports its use in benign-by-design methodologies, a trending subtopic in ACS Sustainable Chemistry publications.

In summary, 5,5-dimethyl-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-2-carboxylic acid (CAS No. 2680586-74-5) represents a multifaceted tool for modern chemical research. Its relevance to drug development, green synthesis, and material science ensures continued interest, as reflected in both academic literature and industrial patent filings. Future studies may explore its utility in AI-driven molecular design, another rapidly growing field.